tert-butyl N-{1-[(1-hydroxycyclobutyl)methyl]piperidin-4-yl}carbamate

• IUPAC Name: tert-butyl N-[1-[(1-hydroxycyclobutyl)methyl]piperidin-4-yl]carbamate
• InChI: InChI=1S/C15H28N2O3/c1-14(2,3)20-13(18)16-12-5-9-17(10-6-12)11-15(19)7-4-8-15/h12,19H,4-11H2,1-3H3,(H,16,18)
• InChI Key: JLOWCMNMAFALGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)CC2(CCC2)O
• Molecular Formula: C15H28N2O3
• Molecular Weight: 284.39 g/mol

Description

“tert-butyl N-{1-[(1-hydroxycyclobutyl)methyl]piperidin-4-yl}carbamate” is a chemical compound used in scientific research. Its versatile properties make it valuable for various applications, including drug development and polymer.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-8-9-4-6-12-7-5-9/h9,12H,4-8H2,1-3H3,(H,13,14). This code provides a unique representation of the compound’s molecular structure.

Chemical Reactions Analysis

While specific chemical reactions involving “tert-butyl N-{1-[(1-hydroxycyclobutyl)methyl]piperidin-4-yl}carbamate” are not available, similar compounds like tert-butyl carbamate have been studied in palladium-catalyzed cross-coupling reactions.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 407.2±15.0 °C and a predicted density of 1.017±0.06 g/cm3.

Scientific Research Applications

Synthesis of Biologically Active Intermediates

• Synthesis of Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate : This compound serves as an important intermediate in the synthesis of many biologically active compounds like crizotinib. The synthesis process was achieved through a three-step method starting from tert-butyl-4-hydroxypiperdine-1-carboxylate, with a total yield of 49.9% (Kong et al., 2016).

• Preparation of tert-Butyl N-[1-(hydroxymethyl)cyclopropyl]carbamate : This compound was used to create spirocyclopropanated analogues of insecticides like Thiacloprid and Imidacloprid, showcasing its role in agricultural chemistry. The key step involved cocyclization with S,S-dimethyl cyanodithioiminocarbonate or nitroguanidine (Brackmann et al., 2005).

Research in Organic Chemistry and Material Science

• Investigation of Novel Heterocyclic Compounds : A novel compound, tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate, demonstrated significant anticorrosive activity for carbon steel in 1M HCl, highlighting the material science application of similar compounds in protecting metals from corrosion (Praveen et al., 2021).

• Directed Hydrogenation Methodologies : Highly selective directed hydrogenation of enantiopure 4-(tert-butoxycarbonylamino)cyclopent-1-enecarboxylic acid methyl esters was achieved, yielding single diastereomers of 3-(tert-butoxycarbonylamino)-4-hydroxycyclopentanecarboxylic acid methyl esters. This showcases the precision in chemical synthesis techniques for producing specific molecular configurations (Smith et al., 2001).

Safety and Hazards

While specific safety and hazard data for this compound is not available, similar compounds like tert-butyl (piperidin-4-ylmethyl)carbamate have hazard statements H315-H319, indicating that they can cause skin irritation and serious eye irritation.